Cas no 1214323-29-1 (2-(Difluoromethoxy)-5-phenylpyridine)
2-(Difluoromethoxy)-5-phenylpyridine is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. The difluoromethoxy group enhances metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. Its unique structure contributes to improved binding affinity and selectivity in target interactions, particularly in CNS and antimicrobial drug development. The phenyl substitution at the 5-position further diversifies its reactivity, enabling versatile functionalization. This compound is characterized by high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its utility in cross-coupling reactions and as a building block for heterocyclic frameworks underscores its importance in medicinal chemistry.
1214323-29-1 structure
Product Name:2-(Difluoromethoxy)-5-phenylpyridine
CAS No:1214323-29-1
MF:C12H9F2NO
MW:221.202769994736
CID:1034361
PubChem ID:46314777
Update Time:2025-10-31
2-(Difluoromethoxy)-5-phenylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethoxy)-5-phenylpyridine
- DTXSID00673490
- DB-291947
- 1214323-29-1
- J-506367
-
- Inchi： 1S/C12H9F2NO/c13-12(14)16-11-7-6-10(8-15-11)9-4-2-1-3-5-9/h1-8,12H
- InChI Key： QCPMLHSAFSOCPI-UHFFFAOYSA-N
- SMILES： FC(OC1=CC=C(C=N1)C1C=CC=CC=1)F
Computed Properties
- Exact Mass: 221.06522023g/mol
- Monoisotopic Mass: 221.06522023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 22.1Ų
2-(Difluoromethoxy)-5-phenylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029000788-250mg |
2-(Difluoromethoxy)-5-phenylpyridine |
1214323-29-1 | 95% | 250mg |
$1029.00 | 2023-09-04 | |
| Alichem | A029000788-500mg |
2-(Difluoromethoxy)-5-phenylpyridine |
1214323-29-1 | 95% | 500mg |
$1853.50 | 2023-09-04 | |
| Alichem | A029000788-1g |
2-(Difluoromethoxy)-5-phenylpyridine |
1214323-29-1 | 95% | 1g |
$2837.10 | 2023-09-04 | |
| Chemenu | CM175220-1g |
2-(difluoromethoxy)-5-phenylpyridine |
1214323-29-1 | 95% | 1g |
$580 | 2022-06-14 | |
| Chemenu | CM175220-1g |
2-(difluoromethoxy)-5-phenylpyridine |
1214323-29-1 | 95% | 1g |
$580 | 2021-08-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1761885-1g |
2-(Difluoromethoxy)-5-phenylpyridine |
1214323-29-1 | 98% | 1g |
￥4900.00 | 2024-08-09 |
2-(Difluoromethoxy)-5-phenylpyridine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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